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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

primary analytical techniques used to measure the efficiency of odor abatement technologies.

The document is designed to assist researchers and scientists in selecting and implementing

the most appropriate methods for their specific applications.

Introduction to Odor Abatement and Measurement
Odor pollution from industrial processes, wastewater treatment facilities, and agricultural

activities is a significant environmental concern. Odor abatement technologies are employed to

reduce the concentration of odorous compounds in gaseous emissions. The efficiency of these

technologies must be accurately quantified to ensure regulatory compliance and process

optimization. This document outlines the principles, protocols, and data interpretation for three

key analytical techniques: Dynamic Olfactometry, Gas Chromatography-Mass Spectrometry

(GC-MS), and Electronic Noses.

Analytical Techniques for Odor Measurement
The selection of an appropriate analytical technique depends on the specific objectives of the

study, the nature of the odorous compounds, and the required level of detail. A comparative

summary of the primary techniques is provided below.
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Dynamic olfactometry is a sensory method that uses the human nose as the detector to

quantify odor concentration. It is the standardized method in Europe (EN 13725) for regulatory

purposes. The technique determines the number of dilutions with odor-free air required for an

odorous sample to be just detectable by a panel of trained human assessors. The result is

expressed in European Odour Units per cubic meter (ouE/m³).

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful analytical technique that separates individual volatile organic compounds

(VOCs) in a sample and provides their identification and quantification. When coupled with an

olfactometry port (GC-O), it allows for the sensory detection of odor-active compounds as they

elute from the GC column. This combination is highly effective in identifying the specific

chemical compounds responsible for an odor. Solid-Phase Microextraction (SPME) is a

common sample preparation technique for concentrating VOCs from air samples before GC-

MS analysis.

Electronic Noses (E-noses)
Electronic noses are devices equipped with an array of chemical sensors that respond to

volatile compounds. The combined response of the sensor array creates a unique "fingerprint"

or "smell-print" of the sample. Through a process of training with samples of known odor
characteristics, e-noses can be used for continuous monitoring and classification of odors, and

to estimate odor concentration.

Quantitative Data on Odor Abatement Efficiency
The following tables summarize the performance of various odor abatement technologies as

measured by the analytical techniques discussed.

Table 1: Odor Abatement Efficiency of Biofilters
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Analytical
Technique

Odor
Source

Inlet
Concentrati
on

Outlet
Concentrati
on

Removal
Efficiency
(%)

Reference

Dynamic

Olfactometry

Composting

Facility
2397 ouE/m³ 393 ouE/m³ 83.6% [1]

Digestion

Facility
785 ouE/m³ 124 ouE/m³ 84.2% [1]

Municipal

Waste Plant
Varies Varies 60.8 - 97.2%

GC-MS
Composting

Facility

High

(unspecified)

Low

(unspecified)

>90% for

many VOCs

Swine Facility Varies Varies
>90% for key

odorants

Electronic

Nose

Composting

Facility

Correlated

with

olfactometry

Correlated

with

olfactometry

High

correlation

with

olfactometry

data

[1]

Table 2: Odor Abatement Efficiency of Wet Scrubbers
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Analytical
Techniqu
e

Odor
Source

Key
Odorous
Compoun
d

Inlet
Concentr
ation

Outlet
Concentr
ation

Removal
Efficiency
(%)

Referenc
e

Chemical

Analysis

Wastewate

r Treatment

Hydrogen

Sulfide

(H₂S)

>20 ppm <0.5 ppm >99%

Industrial

Process

Ammonia

(NH₃)
Varies Varies 95 - 99%

Dynamic

Olfactomet

ry

Mixed

Industrial

Odor

Concentrati

on

1500

ouE/m³

200

ouE/m³
86.7%

Table 3: Odor Abatement Efficiency of Carbon Adsorption

Analytical
Techniqu
e

Odor
Source

Key
Odorous
Compoun
d

Inlet
Concentr
ation

Outlet
Concentr
ation

Removal
Efficiency
(%)

Referenc
e

GC-MS
Chemical

Plant
Toluene 500 mg/m³ <10 mg/m³ >98%

Printing

Industry

Mixed

VOCs
Varies Varies 95 - 99%

Dynamic

Olfactomet

ry

Food

Processing

Odor

Concentrati

on

2500

ouE/m³

100

ouE/m³
96%

Experimental Protocols
Protocol for Dynamic Olfactometry
This protocol is based on the principles outlined in the EN 13725 standard.
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Objective: To determine the odor concentration of a gaseous sample in ouE/m³.

Materials:

Olfactometer compliant with EN 13725

Odor-free sample bags (e.g., Nalophan®)

Sampling train (pump, tubing) with materials that do not alter the odor sample

A panel of qualified and screened human assessors

Procedure:

Panel Selection and Screening: Select panelists based on their sensitivity to a reference

odorant (n-butanol) as specified in EN 13725.

Sample Collection:

Purge the sampling line with the sample gas.

Connect the odor-free sample bag to the sampling train.

Collect the gas sample at a controlled flow rate, avoiding condensation and contamination.

Samples should be analyzed within 30 hours of collection.

Olfactometer Operation:

Present the diluted odor sample to the panelists in a series of increasing concentrations.

Use a forced-choice method, where each panelist is presented with two ports of odor-free

air and one port with the diluted sample and must choose the odorous port.

Data Analysis:

For each panelist, determine the individual threshold estimate (ITE), which is the dilution

factor at which they correctly identify the odor.

Calculate the panel threshold as the geometric mean of the individual thresholds.
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The odor concentration is expressed as this geometric mean in ouE/m³.

Protocol for GC-MS with SPME
Objective: To identify and quantify specific volatile organic compounds in an air sample.

Materials:

Gas Chromatograph with a Mass Spectrometer detector (GC-MS)

Solid-Phase Microextraction (SPME) device with appropriate fiber coating (e.g.,

DVB/CAR/PDMS)

Heated injection port for the GC

Gas-tight vials with septa

Calibration standards for target compounds

Procedure:

Sample Collection:

Collect the air sample in a Tedlar® bag or directly into a conditioned, evacuated canister.

Alternatively, expose the SPME fiber directly to the headspace of the odor source for a

defined period.

SPME Extraction:

For bag or canister samples, transfer a known volume of the gas into a sealed vial.

Expose the SPME fiber to the headspace of the vial for a predetermined time and

temperature to allow for the adsorption of VOCs.

GC-MS Analysis:

Retract the fiber into the needle and immediately insert it into the heated GC injection port.
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Desorb the analytes from the fiber onto the GC column by exposing the fiber in the injector

for a set time.

Separate the compounds in the GC column using a programmed temperature ramp.

Detect and identify the compounds using the mass spectrometer.

Data Analysis:

Identify compounds by comparing their mass spectra to a library (e.g., NIST).

Quantify the concentration of each compound by comparing its peak area to a calibration

curve generated from standards.

Protocol for Electronic Nose Measurement
Objective: To monitor and classify odors and estimate odor concentration based on a trained

model.

Materials:

Electronic nose with a sensor array suitable for the target odors

Sampling pump and tubing

Calibration gases and/or samples with known odor concentrations (from dynamic

olfactometry)

Computer with pattern recognition software

Procedure:

Training Phase:

Expose the electronic nose to a series of gas samples with known odor characteristics

and concentrations. These samples should be representative of the odors to be

monitored.

Collect the sensor array responses for each sample.
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Use the pattern recognition software to build a classification and/or calibration model (e.g.,

using Principal Component Analysis (PCA), Linear Discriminant Analysis (LDA), or Artificial

Neural Networks (ANN)).

Monitoring Phase:

Install the electronic nose at the desired monitoring location.

Continuously or periodically draw ambient air into the sensor chamber.

Record the sensor array responses.

Data Analysis:

The software processes the sensor data and, using the pre-established model, classifies

the odor and/or estimates its concentration.

The output can be used to track odor episodes, identify sources, and assess the

performance of abatement systems in real-time.

Visualizations of Experimental Workflows
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Conclusion
The accurate measurement of odor abatement efficiency is crucial for environmental

management and regulatory compliance. Dynamic olfactometry, GC-MS, and electronic noses

each offer unique advantages for this purpose. While dynamic olfactometry provides a direct

measure of odor perception, GC-MS identifies the chemical constituents of an odor, and

electronic noses offer the potential for continuous, real-time monitoring. The choice of

technique, or a combination thereof, should be guided by the specific requirements of the
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application. The protocols and data presented in these notes provide a foundation for

researchers and scientists to effectively evaluate and validate odor abatement technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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